Cas no 2680744-56-1 (benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate)
benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2680744-56-1
- EN300-28301217
- benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate
-
- Inchi: 1S/C18H16BrNO3/c19-13-6-7-14-15(10-13)16(8-9-17(14)21)20-18(22)23-11-12-4-2-1-3-5-12/h1-7,10,16H,8-9,11H2,(H,20,22)
- InChI Key: ZVXJEZKIPCCVEB-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(CCC(C=2C=1)NC(=O)OCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 373.03136g/mol
- Monoisotopic Mass: 373.03136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 55.4Ų
benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28301217-1g |
benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate |
2680744-56-1 | 1g |
$2391.0 | 2023-09-07 | ||
| Enamine | EN300-28301217-5g |
benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate |
2680744-56-1 | 5g |
$6937.0 | 2023-09-07 | ||
| Enamine | EN300-28301217-10g |
benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate |
2680744-56-1 | 10g |
$10285.0 | 2023-09-07 | ||
| Enamine | EN300-28301217-0.05g |
benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate |
2680744-56-1 | 95.0% | 0.05g |
$2009.0 | 2025-03-19 | |
| Enamine | EN300-28301217-0.1g |
benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate |
2680744-56-1 | 95.0% | 0.1g |
$2104.0 | 2025-03-19 | |
| Enamine | EN300-28301217-0.25g |
benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate |
2680744-56-1 | 95.0% | 0.25g |
$2200.0 | 2025-03-19 | |
| Enamine | EN300-28301217-0.5g |
benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate |
2680744-56-1 | 95.0% | 0.5g |
$2296.0 | 2025-03-19 | |
| Enamine | EN300-28301217-1.0g |
benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate |
2680744-56-1 | 95.0% | 1.0g |
$2391.0 | 2025-03-19 | |
| Enamine | EN300-28301217-2.5g |
benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate |
2680744-56-1 | 95.0% | 2.5g |
$4687.0 | 2025-03-19 | |
| Enamine | EN300-28301217-5.0g |
benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate |
2680744-56-1 | 95.0% | 5.0g |
$6937.0 | 2025-03-19 |
benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate
Introduction to Benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate (CAS No. 2680744-56-1)
Benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate, a compound with the chemical identifier CAS No. 2680744-56-1, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit remarkable potential in various biological and chemical applications. The structural framework of this molecule, characterized by its intricate arrangement of functional groups, makes it a subject of considerable interest among researchers exploring novel therapeutic agents.
The core structure of Benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate consists of a tetrahydronaphthalene scaffold, which is a fused ring system that has been extensively studied for its pharmacological properties. The presence of a bromine atom at the 7-position and an oxo group at the 4-position introduces unique electronic and steric properties to the molecule. These modifications are strategically designed to enhance interactions with biological targets, making the compound a promising candidate for drug development.
In recent years, there has been growing interest in the development of carbamate-based compounds due to their versatile biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active molecules. The benzyl moiety in this compound not only contributes to its stability but also influences its solubility and metabolic profile, which are critical factors in drug design.
Current research in the field of medicinal chemistry has highlighted the importance of understanding the structural determinants that govern biological activity. The< strong>7-bromo and 4-oxo substituents in Benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate play a crucial role in modulating its interactions with biological targets. Studies have shown that these functional groups can significantly influence the binding affinity and selectivity of the compound towards specific enzymes and receptors.
The tetrahydronaphthalene core is particularly noteworthy for its structural versatility. This scaffold can be modified in numerous ways to create derivatives with tailored biological activities. For instance, recent studies have demonstrated that derivatives of tetrahydronaphthalene exhibit potent effects on various disease pathways, including inflammation and cancer. The< strong>Benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate structure provides a unique platform for further exploration in this area.
The synthesis of Benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate involves a multi-step process that requires precise control over reaction conditions. The introduction of the bromine atom at the 7-position is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound.
In terms of biological activity, preliminary studies on Benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate have revealed promising results. The compound has shown potential as an inhibitor of certain enzymes involved in disease pathways such as pain and neurodegeneration. These findings are supported by computational modeling studies that predict favorable interactions between the< strong>benzyl group and target proteins.
The< strong>CAS No. 2680744 registry number ensures that researchers can accurately identify and reference this compound in their work. This standardized identification system is essential for ensuring consistency across different laboratories and publications.
The future prospects for Benzyl N-(7-bromo-4-oxo-1,2,3,,4-tetrahydronaphthalene)-<0xE2><0x82><0x99><0xE2><0x82><0x99>> carbamate are exciting given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and explore its therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible benefits for patients.
In conclusion,Benzyl N-(7-bromo-<0xE2><0x82><0x99><0xE2><0x82><0x99>> 4-<0xE2><0x82><0x99>-> oxo-tetrahydronaphthalene-> > > > > > > > > \n\n\n\n\n\n\n\n\n\n\n \n \n \n \n \n \n \n \n \n \n \n \n \n \n \n
2680744-56-1 (benzyl N-(7-bromo-4-oxo-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)